Cas no 93778-54-2 (Phenol, nonyl-, barium salt)

• Product Name: Phenol, nonyl-, barium salt
• CAS No: 93778-54-2
• Molecular Formula: C₃₀H₄₆BaO₂
• Molecular Weight: 576.012045383453
• CID: 1000078
• PubChem ID: 87773948

Phenol, nonyl-, barium salt Properties

Names and Identifiers

• barium bis(o-nonylphenolate)
• Barium nonylphenate
• Phenol, nonyl-, barium salt
• barium nonylphenolate
• Barium bis(2-nonylphenolate)
• Barium bis(nonylphenolate)
• Phenol, nonyl-, barium salt (2:1)
• Phenol, nonyl-, barium salt, basic
• SBMJKCDBJMFHGS-UHFFFAOYSA-L
• Phenol, nonyl-, bariumsalt (2:1)

• InChIKey： SBMJKCDBJMFHGS-UHFFFAOYSA-L
• Inchi： 1S/2C15H24O.Ba/c2*1-2-3-4-5-6-7-8-11-14-12-9-10-13-15(14)16;/h2*9-10,12-13,16H,2-8,11H2,1H3;/q;;+2/p-2
• SMILES： [Ba+2].[O-]C1C=CC=CC=1CCCCCCCCC.[O-]C1C=CC=CC=1CCCCCCCCC

Computed Properties

• Exact Mass: 358.087962g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 16
• Monoisotopic Mass: 358.087962g/mol
• Heavy Atom Count: 33
• Complexity: 156
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 46.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxides